Heptachlor
Heptachlor
Heptachlor is a white to light tan waxy looking solid. Noncombustible. Insoluble in water. Can cause illness by inhalation, skin absorption and/or ingestion. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. Used as an insecticide.
Heptachlor is a cyclodiene organochlorine insecticide that is 3a,4,7,7a-tetrahydro-1H-4,7-methanoindene substituted by chlorine atoms at positions 1, 4, 5, 6, 7, 8 and 8. Formerly used to kill termites, ants and other insects in agricultural and domestic situations. It has a role as a GABA-gated chloride channel antagonist, an agrochemical, an antibacterial agent, a persistent organic pollutant and an antifungal agent. It derives from a hydride of a 1H-indene.
Heptachlor is a manufactured chemical and doesn't occur naturally. Pure heptachlor is a white powder that smells like camphor (mothballs). The less pure grade is tan. Trade names include Heptagran®, Basaklor®, Drinox®, Soleptax®, Termide®, and Velsicol 104®. Heptachlor was used extensively in the past for killing insects in homes, buildings, and on food crops, especially corn. These uses stopped in 1988. Currently it can only be used for fire ant control in power transformers. Heptachlor epoxide is also a white powder. Bacteria and animals break down heptachlor to form heptachlor epoxide. The epoxide is more likely to be found in the environment than heptachlor.
Heptachlor is a cyclodiene organochlorine insecticide that is 3a,4,7,7a-tetrahydro-1H-4,7-methanoindene substituted by chlorine atoms at positions 1, 4, 5, 6, 7, 8 and 8. Formerly used to kill termites, ants and other insects in agricultural and domestic situations. It has a role as a GABA-gated chloride channel antagonist, an agrochemical, an antibacterial agent, a persistent organic pollutant and an antifungal agent. It derives from a hydride of a 1H-indene.
Heptachlor is a manufactured chemical and doesn't occur naturally. Pure heptachlor is a white powder that smells like camphor (mothballs). The less pure grade is tan. Trade names include Heptagran®, Basaklor®, Drinox®, Soleptax®, Termide®, and Velsicol 104®. Heptachlor was used extensively in the past for killing insects in homes, buildings, and on food crops, especially corn. These uses stopped in 1988. Currently it can only be used for fire ant control in power transformers. Heptachlor epoxide is also a white powder. Bacteria and animals break down heptachlor to form heptachlor epoxide. The epoxide is more likely to be found in the environment than heptachlor.
Brand Name:
Vulcanchem
CAS No.:
76-44-8
VCID:
VC0041519
InChI:
InChI=1S/C10H5Cl7/c11-4-2-1-3-5(4)9(15)7(13)6(12)8(3,14)10(9,16)17/h1-5H
SMILES:
C1=CC(C2C1C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl)Cl
Molecular Formula:
C10H5Cl7
Molecular Weight:
373.3 g/mol
Heptachlor
CAS No.: 76-44-8
Reference Standards
VCID: VC0041519
Molecular Formula: C10H5Cl7
Molecular Weight: 373.3 g/mol
CAS No. | 76-44-8 |
---|---|
Product Name | Heptachlor |
Molecular Formula | C10H5Cl7 |
Molecular Weight | 373.3 g/mol |
IUPAC Name | 1,5,7,8,9,10,10-heptachlorotricyclo[5.2.1.02,6]deca-3,8-diene |
Standard InChI | InChI=1S/C10H5Cl7/c11-4-2-1-3-5(4)9(15)7(13)6(12)8(3,14)10(9,16)17/h1-5H |
Standard InChIKey | FRCCEHPWNOQAEU-UHFFFAOYSA-N |
Impurities | ... Technical grade heptachlor usually consists of 72% heptachlor and 28% impurities; These impurities are primarily trans-chlordane, cis-chlordane, and nonachlor. |
SMILES | C1=CC(C2C1C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl)Cl |
Canonical SMILES | C1=CC(C2C1C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl)Cl |
Boiling Point | Decomposes (NTP, 1992) 310.0 °C 145 °C @ 1.5 MM HG 293°F (decomposes) 293°F (Decomposes) |
Colorform | White to light tan waxy solid White to light tan crystals. |
Density | 1.66 at 68 °F (USCG, 1999) 1.57 @ 9 °C 1.6 g/cm³ 1.66 |
Melting Point | 203 to 205 °F (NTP, 1992) 95.5 °C 95-96 °C 203°F |
Physical Description | Heptachlor is a white to light tan waxy looking solid. Noncombustible. Insoluble in water. Can cause illness by inhalation, skin absorption and/or ingestion. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. Used as an insecticide. Heptachlor and metabolites appears as a white to light tan waxy looking solid. Noncombustible. Insoluble in water. Toxic by inhalation, skin absorption or ingestion. Corrosive to metals. Used as an insecticide. WHITE CRYSTALS OR TAN WAXY SOLID WITH CHARACTERISTIC ODOUR. White to light-tan crystals with a camphor-like odor. White to light-tan crystals with a camphor-like odor. [insecticide] |
Description | Heptachlor is a white to light tan waxy looking solid. Noncombustible. Insoluble in water. Can cause illness by inhalation, skin absorption and/or ingestion. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. Used as an insecticide. Heptachlor is a cyclodiene organochlorine insecticide that is 3a,4,7,7a-tetrahydro-1H-4,7-methanoindene substituted by chlorine atoms at positions 1, 4, 5, 6, 7, 8 and 8. Formerly used to kill termites, ants and other insects in agricultural and domestic situations. It has a role as a GABA-gated chloride channel antagonist, an agrochemical, an antibacterial agent, a persistent organic pollutant and an antifungal agent. It derives from a hydride of a 1H-indene. Heptachlor is a manufactured chemical and doesn't occur naturally. Pure heptachlor is a white powder that smells like camphor (mothballs). The less pure grade is tan. Trade names include Heptagran®, Basaklor®, Drinox®, Soleptax®, Termide®, and Velsicol 104®. Heptachlor was used extensively in the past for killing insects in homes, buildings, and on food crops, especially corn. These uses stopped in 1988. Currently it can only be used for fire ant control in power transformers. Heptachlor epoxide is also a white powder. Bacteria and animals break down heptachlor to form heptachlor epoxide. The epoxide is more likely to be found in the environment than heptachlor. |
Shelf Life | STABLE TO DAYLIGHT, AIR, MOISTURE, AND MODERATE HEAT (UP TO 160 °C). |
Solubility | less than 0.1 mg/mL at 64° F (NTP, 1992) 4.82e-07 M g/100 ml solvent @ 27 °C: acetone 75, benzene 106, carbon tetrachloride 112, cyclohexanone 119, alcohol 4.5, xylene 102 Soluble in hexane. Soluble in ethyl ether, ethanol, ligroin In water, 0.18 mg/l @ 25 °C Solubility in water: none 0.0006% |
Synonyms | 1,4,5,6,7,8,8-Heptachloro-3a,4,7,7a-tetrahydro-4,7-methano-1H-indene; 1,4,5,6,7,8,8-Heptachloro-3a,4,7,7a-tetrahydro-4,7-methanoindene; 1,4,5,6,7,10,10-Heptachloro-4,7,8,9-tetrahydro-4,7-methyleneindene; 1,4,5,6,7,8,8-Heptachloro-3a,4,7,7a-tetrahydro |
Vapor Pressure | 0.0003 mm Hg at 77 °F (NTP, 1992) 4.00e-04 mmHg 4.0X10-4 mm Hg @ 25 °C Vapor pressure, Pa at 25 °C: 0.053 0.0003 mmHg (77°F): 0.0003 mmHg |
PubChem Compound | 3589 |
Last Modified | Nov 12 2021 |
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